Cas no 68548-50-5 (4-(4-methoxyphenoxy)benzoyl chloride)

• Product Name: 4-(4-methoxyphenoxy)benzoyl chloride
• CAS No: 68548-50-5
• MF: C₁₄H₁₁ClO₃
• MW: 262.688343286514
• CID: 1729234
• PubChem ID: 3017865
• Update Time: 2025-04-21

4-(4-methoxyphenoxy)benzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(4-methoxyphenoxy)benzoyl chloride
• Benzoyl chloride, 4-(4-methoxyphenoxy)-
• SCHEMBL11511850
• 68548-50-5
• DTXSID10988224

• Inchi： 1S/C14H11ClO3/c1-17-11-6-8-13(9-7-11)18-12-4-2-10(3-5-12)14(15)16/h2-9H,1H3
• InChI Key： ZYKMMAMRXDNPOY-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(=CC=1)OC1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 262.03973
• Monoisotopic Mass: 262.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.248
• Boiling Point: 370°C at 760 mmHg
• Flash Point: 149.5°C
• Refractive Index: 1.575
• PSA: 35.53